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Compound of Interest

Compound Name: Tin-ZINC

Cat. No.: B8454451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the tin-zinc (Sn-Zn) binary alloy

system, a lead-free solder alternative of significant interest in various scientific and industrial

applications. This document details the critical points and phase transformations of the Sn-Zn

phase diagram, outlines experimental methodologies for its characterization, and presents key

data in a clear, accessible format.

Introduction to the Tin-Zinc Alloy System
The tin-zinc alloy system is a simple eutectic system, meaning the two metals are completely

miscible in the liquid state but have limited solubility in the solid state. This system is

characterized by a single eutectic reaction where the liquid phase transforms directly into two

solid phases simultaneously at a specific temperature and composition. The Sn-Zn system is a

crucial area of study for the development of lead-free solders due to its favorable melting

characteristics and mechanical properties.

The Tin-Zinc Phase Diagram
The equilibrium phase diagram for the tin-zinc system illustrates the stable phases present at

different temperatures and compositions. The key features of the diagram include the liquidus

line, the solidus line, the eutectic point, and the regions of solid solution.

Key Phases:
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Liquid (L): A homogeneous liquid solution of tin and zinc.

(Sn): A solid solution of zinc in the body-centered tetragonal (BCT) crystal structure of tin.

This phase is also referred to as the β-Sn phase.

(Zn): A solid solution of tin in the hexagonal close-packed (HCP) crystal structure of zinc.

This is also known as the η-Zn phase.

Eutectic Reaction:

The most significant feature of the Sn-Zn phase diagram is the eutectic reaction, which occurs

at a specific temperature and composition.

Eutectic Composition: Approximately 9 wt.% Zn and 91 wt.% Sn.

Eutectic Temperature: 198.5 °C.

At this point, the following reaction takes place upon cooling:

Liquid ↔ (Sn) + (Zn)

Quantitative Data of the Tin-Zinc Phase Diagram
The following tables summarize the critical quantitative data for the Sn-Zn alloy system,

including the liquidus and solidus temperatures at various compositions.

Table 1: Invariant Reactions in the Sn-Zn System

Reaction Temperature (°C)
Composition (wt.%
Zn)

Phases Involved

Eutectic 198.5 9.0 L ↔ (Sn) + (Zn)

Table 2: Liquidus and Solidus Temperatures for Sn-Zn Alloys
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Composition (wt.% Zn) Solidus Temperature (°C) Liquidus Temperature (°C)

0 231.9 231.9

5 198.5 ~220

9 198.5 198.5

10 198.5 ~205

20 198.5 ~250

30 198.5 ~285

40 198.5 ~315

50 198.5 ~340

60 198.5 ~360

70 198.5 ~380

80 198.5 ~395

90 198.5 ~410

100 419.5 419.5

Note: The liquidus temperatures for non-eutectic compositions are approximate values derived

from published phase diagrams and may vary slightly depending on the specific experimental

data source.

Experimental Protocols for Phase Diagram
Determination
The determination of a phase diagram is accomplished through various experimental

techniques. The following sections detail the methodologies for the key experiments used in the

analysis of the Sn-Zn alloy system.

Differential Scanning Calorimetry (DSC)
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Differential Scanning Calorimetry is a fundamental technique for determining the transformation

temperatures (solidus, liquidus, and eutectic) of an alloy.

Methodology:

Sample Preparation:

Weigh a small, representative sample of the Sn-Zn alloy (typically 5-10 mg).

Encapsulate the sample in an inert crucible, commonly made of aluminum.

Prepare an empty reference crucible of the same material.

Instrument Setup:

Place the sample and reference crucibles into the DSC instrument.

Purge the DSC cell with an inert gas (e.g., nitrogen or argon) to prevent oxidation.

Thermal Program:

Heat the sample at a controlled rate, typically 10 °C/min, to a temperature well above the

expected liquidus temperature.

Hold the sample at this temperature for a few minutes to ensure complete melting and

homogenization.

Cool the sample at a controlled rate, also typically 10 °C/min, to a temperature below the

solidus.

Data Analysis:

The DSC thermogram will show peaks corresponding to the latent heat of transformations.

The onset temperature of the first peak on heating corresponds to the solidus temperature

(or eutectic temperature for the eutectic composition).
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The peak temperature of the final endothermic event on heating corresponds to the

liquidus temperature.

X-Ray Diffraction (XRD)
X-Ray Diffraction is used to identify the crystal structures of the different phases present in the

alloy at various temperatures.

Methodology:

Sample Preparation:

Prepare a flat, polished surface of the Sn-Zn alloy sample. For powder diffraction, a finely

ground powder is used.

Ensure the sample surface is clean and free from any contaminants or oxidation.

Instrument Setup:

Mount the sample in the XRD instrument.

Set the X-ray source (commonly Cu Kα radiation) and detector parameters.

Data Collection:

Scan the sample over a range of 2θ angles (e.g., 20° to 100°) with a specific step size and

dwell time.

For high-temperature XRD, a furnace attachment is used to heat the sample to the desired

temperature and hold it during the scan.

Data Analysis:

The resulting diffraction pattern will show peaks at specific 2θ angles.

Compare the peak positions and intensities to standard diffraction patterns (e.g., from the

ICDD database) to identify the phases present.
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Scanning Electron Microscopy (SEM) and Energy
Dispersive X-ray Spectroscopy (EDS)
SEM provides high-resolution images of the alloy's microstructure, while EDS allows for the

determination of the elemental composition of the different phases.

Methodology:

Sample Preparation:

Sectioning: Cut a representative cross-section of the alloy.

Mounting: Embed the sample in a conductive mounting resin.

Grinding: Grind the sample surface with successively finer silicon carbide papers (e.g.,

240, 400, 600, 800, 1200 grit).

Polishing: Polish the sample using diamond suspensions (e.g., 6 µm, 3 µm, 1 µm) to

achieve a mirror-like finish.

Etching: To reveal the microstructure, etch the polished surface with a suitable reagent.

For Sn-Zn alloys, a common etchant is a solution of 2% Nital (2 ml nitric acid in 98 ml

ethanol).[1] The etching time is typically a few seconds.

SEM Imaging:

Place the prepared sample in the SEM chamber.

Use secondary electron (SE) or backscattered electron (BSE) detectors to obtain images

of the microstructure. BSE imaging is particularly useful for distinguishing between phases

with different average atomic numbers.

EDS Analysis:

Select specific points or areas on the SEM image for elemental analysis.

The EDS detector will generate a spectrum showing the elemental composition of the

selected region.
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Visualizations
The following diagrams illustrate the key aspects of the tin-zinc alloy system and the

experimental workflow for its analysis.
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Caption: A simplified representation of the Tin-Zinc (Sn-Zn) phase diagram.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b8454451?utm_src=pdf-body
https://www.benchchem.com/product/b8454451?utm_src=pdf-body-img
https://www.benchchem.com/product/b8454451?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8454451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alloy Synthesis

Characterization

Data Output

Alloy Preparation
(Melting and Casting)

Differential Scanning
Calorimetry (DSC) X-Ray Diffraction (XRD)SEM and EDS Analysis

Phase Diagram Construction

Transformation Temps. Phase IdentificationMicrostructure Analysis Phase Composition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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